Cas no 874948-61-5 ((S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin)

(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin structure

874948-61-5 structure

Product Name:(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin

CAS No:874948-61-5

MF:C₄₄H₂₉O₄P

MW:652.672432661057

CID:2360886

Update Time:2024-10-26

(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Chemical and Physical Properties

Names and Identifiers

- (S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- (11bS)-2,6-Bis([1,1'-biphenyl]-4-yl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
- Inchi： 1S/C44H29O4P/c45-49(46)47-43-39(33-23-19-31(20-24-33)29-11-3-1-4-12-29)27-35-15-7-9-17-37(35)41(43)42-38-18-10-8-16-36(38)28-40(44(42)48-49)34-25-21-32(22-26-34)30-13-5-2-6-14-30/h1-28H,(H,45,46)
- InChI Key： SKOZHEMVYVCNLO-UHFFFAOYSA-N
- SMILES： O=P1(OC2C(C3C=CC(C4C=CC=CC=4)=CC=3)=CC3C(C=2C2C(=C(C4C=CC(C5C=CC=CC=5)=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O

(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0229-100mg	(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	874948-61-5	98%,99%e.e.	100mg	¥1130.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0229-50mg	(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	874948-61-5	98%,99%e.e.	50mg	¥650.0	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S854216-100mg	(11bS)-2,6-Bis([1,1'-biphenyl]-4-yl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	874948-61-5	≥98%,99%e.e.	100mg	￥2,439.90	2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FC952-50mg	(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	874948-61-5	97%	50mg	461.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FC952-200mg	(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin	874948-61-5	97%	200mg	1542.0CNY	2021-07-17
Aaron	AR00IMJK-100mg	(11bS)-2，6-Bis([1，1'-biphenyl]-4-yl)-4-hydroxy-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	874948-61-5	97%	100mg	$41.00	2025-02-11
Aaron	AR00IMJK-250mg	(11bS)-2，6-Bis([1，1'-biphenyl]-4-yl)-4-hydroxy-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	874948-61-5	97%	250mg	$101.00	2025-02-11
Aaron	AR00IMJK-1g	(11bS)-2，6-Bis([1，1'-biphenyl]-4-yl)-4-hydroxy-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	874948-61-5	97%	1g	$404.00	2025-02-11
1PlusChem	1P00IMB8-250mg	(11bS)-2，6-Bis([1，1'-biphenyl]-4-yl)-4-hydroxy-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	874948-61-5	97%	250mg	$148.00	2024-04-20
1PlusChem	1P00IMB8-1g	(11bS)-2，6-Bis([1，1'-biphenyl]-4-yl)-4-hydroxy-4-oxide-dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin	874948-61-5	97%	1g	$542.00	2023-12-15

(S)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Production Method

Production Method 1

215433-52-6

874948-61-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 5 h, 95 °C
1.2 Reagents: Water ; 0 °C; 5 h, 95 °C

Reference

Organocatalytic Asymmetric Synthesis of Propargyl amines with Two Adjacent Stereocenters: Mannich-Type Reactions of In Situ Generated C-Alkynyl Imines with β-Keto Esters

Kano, Taichi; et al, Angewandte Chemie, 2013, 52(44), 11509-11512